Cas no 1490679-65-6 (3-Bromo-5-(2-phenoxyethoxy)pyridine)
3-Bromo-5-(2-phenoxyethoxy)pyridine is a brominated pyridine derivative featuring a phenoxyethoxy substituent at the 5-position. This compound is of interest in pharmaceutical and agrochemical research due to its versatile reactivity, particularly in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig amination. The bromine atom at the 3-position serves as a reactive handle for further functionalization, while the ether-linked phenoxy group enhances solubility and modulates electronic properties. Its well-defined structure makes it a valuable intermediate for synthesizing complex heterocyclic systems. The compound is typically supplied with high purity, ensuring reproducibility in synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
1490679-65-6 structure
Product Name:3-Bromo-5-(2-phenoxyethoxy)pyridine
CAS No:1490679-65-6
MF:C13H12BrNO2
MW:294.143882751465
MDL:MFCD19433530
CID:4783339
Update Time:2025-06-07
3-Bromo-5-(2-phenoxyethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-bromo-5-(2-phenoxyethoxy)pyridine
- 3-Bromo-5-(2-phenoxyethoxy)pyridine
-
- MDL： MFCD19433530
- Inchi： 1S/C13H12BrNO2/c14-11-8-13(10-15-9-11)17-7-6-16-12-4-2-1-3-5-12/h1-5,8-10H,6-7H2
- InChI Key： ILPOUNWFEWQHAT-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC(=C1)OCCOC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 210
- XLogP3: 3.2
- Topological Polar Surface Area: 31.4
3-Bromo-5-(2-phenoxyethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 191140-5g |
3-Bromo-5-(2-phenoxyethoxy)pyridine, 95% |
1490679-65-6 | 95% | 5g |
$1650.00 | 2023-09-07 |
3-Bromo-5-(2-phenoxyethoxy)pyridine Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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